Cas no 898774-54-4 (2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone)

• Product Name: 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone
• CAS No: 898774-54-4
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD03843105
• CID: 1946806
• PubChem ID: 24725824
• Update Time: 2025-06-08

2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-CARBOETHOXY-3-(3-METHOXYPHENYL)PROPIOPHENONE
• ethyl 2-[3-(3-methoxyphenyl)propanoyl]benzoate
• LogP
• MFCD03843105
• 898774-54-4
• AKOS016021574
• DTXSID10644217
• 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone

• MDL： MFCD03843105
• Inchi： 1S/C19H20O4/c1-3-23-19(21)17-10-5-4-9-16(17)18(20)12-11-14-7-6-8-15(13-14)22-2/h4-10,13H,3,11-12H2,1-2H3
• InChI Key： ACVPZIORZLCCMT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 312.13600
• Monoisotopic Mass: 312.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.68740

Additional information on 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone

Introduction to 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-54-4)

2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone, with the CAS number 898774-54-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carboethoxy group at the 2' position and a 3-methoxyphenyl substituent at the 3 position of the propiophenone backbone. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone can be represented as follows: C₁₆H₁₈O₄. The molecular weight of this compound is approximately 278.31 g/mol. Its solubility properties and stability are critical factors in its potential use in pharmaceutical formulations. Recent studies have shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups.

In terms of its biological activities, 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone has been investigated for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone has also shown promise as an antioxidant. Studies have indicated that it can scavenge free radicals and protect cells from oxidative stress, which is a common underlying factor in many chronic diseases. This antioxidant activity is attributed to the presence of the methoxy group, which can stabilize reactive oxygen species (ROS) and prevent cellular damage.

The pharmacokinetic profile of 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone has been another area of focus in recent research. Preliminary studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further preclinical and clinical evaluation. Its oral bioavailability is moderate, and it exhibits a reasonable half-life, which are important considerations for drug development.

In addition to its therapeutic potential, 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone has also been explored for its use as a synthetic intermediate in the production of other bioactive compounds. Its versatile chemical structure allows for easy functionalization, which can be leveraged to create derivatives with enhanced biological activities or improved pharmacological profiles.

The synthesis of 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone typically involves multi-step reactions, including esterification, substitution, and condensation processes. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for its production, which is crucial for meeting the growing demand in research and development settings.

In conclusion, 2'-Carboethoxy-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-54-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its anti-inflammatory and antioxidant properties, make it an attractive candidate for further investigation. As research continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.